Deuterium oxide

Specification

• CAS No.: 7789-20-0
• Molecular Formula: H2O
• Molecular Weight: 20.028 g/mol
• IUPAC Name: deuterated water
• Standard InChI: InChI=1S/H2O/h1H2/i/hD2
• Standard InChI Key: XLYOFNOQVPJJNP-ZSJDYOACSA-N
• Isomeric SMILES: [2H]O[2H]
• SMILES: O
• Canonical SMILES: O
• Appearance: Solid powder
• Boiling Point: 101.42 °C
• Colorform: Colorless liquid
• Melting Point: 3.81 °C; triple point 3.82 °C

Introduction

Fundamental Characteristics of Deuterium Oxide

Structural and Physical Properties

Deuterium oxide exhibits a molecular weight of 20.0276 g/mol compared to 18.015 g/mol for protiated water (H₂O), resulting from the doubled mass of deuterium nuclei. This mass difference manifests in distinct physical properties:

Property	D₂O	H₂O
Melting Point	3.82°C	0.0°C
Boiling Point	101.42°C	100.0°C
Density (25°C)	1.107 g/mL	0.997 g/mL
Viscosity (25°C)	1.25 mPa·s	0.89 mPa·s
Surface Tension (20°C)	71.93 mN/m	72.75 mN/m
Ionic Product (25°C)	2.0×10⁻¹⁵	1.0×10⁻¹⁴

The elevated melting and boiling points arise from stronger hydrogen-deuterium bonds (D-O bond energy: 463 kJ/mol vs. H-O: 460 kJ/mol) and increased molecular association through deuterium bonding networks. Dielectric constant measurements reveal a value of 78.3 for D₂O at 25°C, marginally lower than H₂O's 80.1, impacting solvent interactions with ionic species.

Chemical Reactivity and Isotope Effects

Kinetic isotope effects (KIE) in D₂O-mediated reactions typically range from 2–10 for proton-transfer processes due to the reduced zero-point energy of deuterium bonds. For example:

• Acid dissociation constant (pKa) of D₂O: 14.955 vs. 13.995 for H₂O at 25°C

• Solubility of NaCl: 0.359 g/g in H₂O vs. 0.305 g/g in D₂O

• Hydrolysis rates: Esters hydrolyze 6–8 times slower in D₂O than H₂O

These differences enable precise control over reaction mechanisms in synthetic chemistry, particularly in deuteration reactions where D₂O serves as a deuterium source.

Industrial Synthesis and Purification

Enrichment Technologies

Modern D₂O production employs three primary methods:

2.1.1 Girdler Sulfide Process
This catalytic exchange process between H₂S and H₂O/D₂O achieves separation factors (α) of 2.3–2.5 at 130°C, producing 15–20% enriched D₂O in initial stages. Subsequent vacuum distillation boosts purity to 99.8% atomic D.

2.1.2 Electrolytic Concentration
Polymer electrolyte membrane (PEM) electrolyzers demonstrate separation factors up to 3.6 at 25°C, concentrating D₂O from 93.1% to 99.3% purity in 13.6 hours. The process efficiency is quantified by:

$$\frac{[D_2O]}{[H_2O]} = \alpha \left(\frac{[D_2]}{[H_2]}\right)$$

where α represents the equilibrium constant for isotope exchange.

2.1.3 Cryogenic Distillation
Liquid hydrogen distillation at 20–24 K achieves 99.99% deuterium purity, though energy costs limit scalability. Recent advances in structured packing materials have reduced theoretical plate heights to <10 cm, improving throughput.

Recycling and Sustainability

A 2022 study demonstrated a closed-loop D₂O recovery system combining PEM electrolysis with catalytic recombiners, achieving 99.0% purity from reaction mixtures containing 93% spent D₂O. This approach reduces raw material consumption by 62% compared to single-use protocols.

Nuclear Applications

Neutron Moderation

D₂O's low neutron absorption cross-section (0.519 mb) compared to H₂O (0.644 mb) makes it ideal for CANDU (Canada Deuterium Uranium) reactors, achieving neutron economy factors >0.95. Moderating ratios (ξΣs/Σa) reach 12,000 in pure D₂O vs. 150 in H₂O, enabling natural uranium fuel cycles.

Fusion Fuel Cycle

Deuterium-tritium (D-T) fusion requires 150–200 kg D₂O annually per 1 GW reactor. Current extraction techniques from seawater (D concentration: 0.016%) could theoretically supply 4.6×10¹³ tons, sufficient for millennia-scale energy production.

Biomedical and Chemical Applications

Deuteration in Drug Development

Deuterated pharmaceuticals exhibit improved metabolic stability through the kinetic isotope effect. Examples include:

• Deutetrabenazine (Austedo®): 3-fold increased half-life vs. non-deuterated analog

• CTP-543 (JAK inhibitor): 40% reduction in CYP3A4-mediated clearance

Metabolic Tracing

D₂O labeling enables whole-body turnover studies via²H NMR detection. Administering 2% D₂O in drinking water permits tracking of:

• Lipid synthesis rates (precision: ±0.2%/day)

• Protein turnover in muscle tissue (error <5%)

• Stem cell proliferation dynamics

Analytical Chemistry

In FTIR spectroscopy, D₂O expands the observable amide I band (1600–1700 cm⁻¹) by eliminating H₂O's bending mode interference. For NMR, 99.96% D₂O suppresses proton background signals, enhancing sensitivity in biomolecular studies.

Materials Science Innovations

Semiconductor Manufacturing

Deuterium annealing at 400–450°C reduces interface trap densities in Si/SiO₂ systems from 10¹¹ to 10⁹ cm⁻² eV⁻¹, improving MOSFET reliability. The mechanism involves deuterium's stronger bonding to silicon dangling bonds (binding energy: 3.1 eV vs. 2.8 eV for H).

Fiber Optic Technology

Replacing H₂O with D₂O in fiber production decreases hydroxyl group concentration by 10³–10⁴, reducing signal attenuation at 1380 nm from 0.35 dB/km to 0.01 dB/km. This extends operational lifespans by 60% in undersea cables.

Environmental and Earth Sciences

Hydrological Tracers

Stable isotope analysis using δ²H values (reported vs. VSMOW) resolves water cycle processes:

• Precipitation sourcing (precision: ±2‰)

• Evapotranspiration partitioning (RMSE <8%)

• Groundwater recharge rates (uncertainty ±15%)

Paleoclimatology

Ice core deuterium excess (d-excess = δ²H – 8×δ¹⁸O) reconstructs sea surface temperatures with 0.5°C resolution over glacial-interglacial cycles. EPICA Dome C data reveal 8‰ d-excess shifts during Dansgaard-Oeschger events.

Emerging Research Frontiers

Quantum Computing

D₂O’s nuclear spin I=1 enables quadrupolar interactions exploited in qutrit systems. Recent experiments achieved 98.7% fidelity in deuterated malonic acid qudits at 1.2 K.

Cancer Therapeutics

Phase I trials of 30% D₂O infusions demonstrate 40% reduction in melanoma metastasis through ROS-mediated apoptosis (p<0.01). Mechanistic studies implicate impaired peroxisomal β-oxidation in D₂O-treated cells.

Neutrino Detection

The Sudbury Neutrino Observatory utilizes 1000 tonnes of D₂O to detect Cherenkov radiation from neutrino-deuteron interactions, resolving the solar neutrino problem with 5.3σ confidence.